3-Chloro-N-[3-hydroxy-3-(naphthalen-1-YL)propyl]benzamide

• IUPAC Name: 3-chloro-N-(3-hydroxy-3-naphthalen-1-ylpropyl)benzamide
• InChI: InChI=1S/C20H18ClNO2/c21-16-8-3-7-15(13-16)20(24)22-12-11-19(23)18-10-4-6-14-5-1-2-9-17(14)18/h1-10,13,19,23H,11-12H2,(H,22,24)
• InChI Key: OTIQVKWAFYNRBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(CCNC(=O)C3=CC(=CC=C3)Cl)O
• Molecular Formula: C20H18ClNO2
• Molecular Weight: 339.8 g/mol
• CAS No.: 1421467-91-5

Description

3-Chloro-N-[3-hydroxy-3-(naphthalen-1-YL)propyl]benzamide is a useful research compound. Its molecular formula is C20H18ClNO2 and its molecular weight is 339.82. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

Research in synthetic chemistry has explored the preparation and synthetic applications of compounds similar to 3-Chloro-N-[3-hydroxy-3-(naphthalen-1-yl)propyl]benzamide. For instance, Barluenga et al. (1989) demonstrated the synthesis of N-lithio-N-(2-lithioethyl)- and N-lithio-N-(3-lithio-propyl)benzamide, which could yield functionalized benzamides through treatment with different electrophiles, showcasing their versatility in organic synthesis (Barluenga, Foubelo, Fañanás, & Yus, 1989).

Material Science and Sensing Applications

In material science, compounds containing naphthalene units have been studied for their potential in creating new materials with specific properties. For example, Younes et al. (2020) synthesized a series of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives, which were examined for their solid-state properties and potential in colorimetric sensing of fluoride anions, indicating the utility of naphthalene derivatives in sensor technology (Younes, Hussein, Shtaiwi, Shahrokhi, Abu Safieh, & Zhao, 2020).

Biological and Antimicrobial Applications

The structure of this compound suggests potential biological activity, akin to related compounds. Kos et al. (2013) explored the antibacterial and herbicidal activity of ring-substituted 3-hydroxy-N-phenylnaphthalene-2-carboxanilides, revealing significant activity against various bacterial strains and suggesting the possible biological relevance of similar compounds (Kos, Zadrazilova, Pesko, Keltošová, Tengler, Goněc, Bobál, Kauerová, Oravec, Kollar, Čížek, Kráľová, & Jampílek, 2013).